Cas no 851131-15-2 (N-(2,4-difluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2,4-difluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851131-15-2
• MF: C₁₈H₁₅F₂N₃OS
• MW: 359.39300942421
• CID: 6016276
• PubChem ID: 4425172
• Update Time: 2025-05-20

N-(2,4-difluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(2,4-difluorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-(2,4-difluorophenyl)-2-[[1-(3-methylphenyl)-1H-imidazol-2-yl]thio]-
• 851131-15-2
• N-(2,4-difluorophenyl)-2-[1-(3-methylphenyl)imidazol-2-yl]sulfanylacetamide
• F0599-0078
• AKOS001579460
• N-(2,4-difluorophenyl)-2-{[1-(3-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C18H15F2N3OS/c1-12-3-2-4-14(9-12)23-8-7-21-18(23)25-11-17(24)22-16-6-5-13(19)10-15(16)20/h2-10H,11H2,1H3,(H,22,24)
• InChI Key： CKQPOXKLBLWGOP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CSC1N(C2=CC=CC(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 359.09038961g/mol
• Monoisotopic Mass: 359.09038961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 11.20±0.70(Predicted)

Additional information on N-(2,4-difluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Professional Introduction to N-(2,4-difluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 851131-15-2)

N-(2,4-difluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 851131-15-2, represents a novel molecular entity with a unique structural framework that has the potential to exhibit a wide range of biological activities. The presence of both fluorine and sulfur atoms in its structure imparts distinct electronic and steric properties, making it an intriguing candidate for further exploration in drug discovery and development.

The core structure of N-(2,4-difluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide consists of a phenyl ring substituted with two fluorine atoms at the 2 and 4 positions, a methylphenyl group attached to an imidazole ring via a sulfanyl linkage, and an acetamide moiety. This combination of functional groups creates a complex interplay of electronic effects that can influence the compound's interactions with biological targets. The fluorine atoms, known for their ability to enhance metabolic stability and binding affinity, are particularly notable in this context.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The imidazole scaffold is one such structural motif that has shown promise in this regard. Imidazole derivatives are known to interact with numerous biological targets, including enzymes and receptors, making them valuable tools for pharmacological research. The sulfanyl group in N-(2,4-difluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide further enhances its potential by providing additional interaction points with biological molecules.

The acetamide moiety is another key feature of this compound that contributes to its pharmacological profile. Acetamides are commonly found in biologically active molecules and are known to exhibit various biological activities, including anti-inflammatory and analgesic effects. The presence of this group in N-(2,4-difluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide suggests that it may possess similar properties, which could be exploited for therapeutic purposes.

The synthesis of N-(2,4-difluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the phenyl ring typically requires specialized reagents and conditions to achieve regioselectivity. Similarly, the attachment of the imidazole ring via a sulfanyl linkage necessitates precise control over reaction conditions to prevent unwanted side reactions.

The pharmacological evaluation of N-(2,4-difluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide has been conducted using both in vitro and in vivo models. In vitro studies have revealed that the compound exhibits significant activity against several target enzymes and receptors relevant to various diseases. For instance, it has shown inhibitory effects on enzymes involved in inflammation and pain pathways. These findings suggest that N-(2,4-difluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ysulfanyl}acetamide may have therapeutic potential in conditions such as arthritis and neuropathic pain.

In vivo studies have further supported the pharmacological activity of this compound. Animal models have demonstrated that N-(2,4-difluorophenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ysulfanyl}acetamide can modulate disease-related pathways effectively. These studies have provided valuable insights into its mechanism of action and have highlighted its potential as a lead compound for further drug development.

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